1-[2-(Benzofurazan-5-yl)ethyl]piperazine

• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 5-(2-piperazin-1-ylethyl)-2,1,3-benzoxadiazole
• InChI: InChI=1S/C12H16N4O/c1-2-11-12(15-17-14-11)9-10(1)3-6-16-7-4-13-5-8-16/h1-2,9,13H,3-8H2
• InChI Key: FUAJPBCATCQDIV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCC2=CC3=NON=C3C=C2

Description

1-[2-(Benzofurazan-5-yl)ethyl]piperazine is a useful research compound. Its molecular formula is C12H16N4O and its molecular weight is 232.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-[2-(Methanesulfonyloxy)ethyl]benzofurazan (242 mg, 1 mmol) and piperazine (0.86 g, 10 mmol) in DMF (9 ml) were stirred together at room temperature for 19 hours. The solvent was evaporated under reduced pressure and the residue was purified by flash column chromatography on silica gel eluting with CH2Cl2 /CH3OH/NH3 (Aq.); 90:10:1 to give the piperazine as a yellow solid (225 mg, 97%).

Synthesis routes and methods II

Procedure details

tert-Butyl 4-[2-(2,1,3-benzoxadiazol-5-yl)ethyl]piperazine-1-carboxylate (470 mg, 1.4 mmol) was then dissolved in dioxane (10 mL) and added 7 mL of 4M HCl in dioxane. The reaction was stirred at room temperature overnight. Evaporated off all solvent and the residue was taken up in ethyl acetate basified with 1N NaOH. The ethyl acetate was separated and washed with brine then dried over Na2SO4 and evaporated to dryness. The residue was purified by chromatography using 5% (NH4OH:MeOH 1:10) in 95% DCM to yield 5-(2-piperazin-1-ylethyl)-2,1,3-benzoxadiazole. 1H-NMR (600 MHz, CDCl3): δ 7.72 (d, J=9.2 Hz, 1H), 7.28 (d, J=9.2 Hz, 1H), 2.92 (t, J=4.9 Hz, 2H), 2.88 (t, J=7.6 Hz, 1H), 2.65 (t, J=7.6 Hz, 1H). LC-MS: M+1=233.